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Compound of Interest

Compound Name: 4-Tert-butylbenzenesulfonic acid

Cat. No.: B1267422 Get Quote

Application Notes and Protocols for 4-tert-
butylbenzenesulfonic Acid
For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and storage of 4-tert-
butylbenzenesulfonic acid. Adherence to these protocols is crucial to ensure a safe

laboratory environment and maintain the integrity of the chemical.

Quantitative Data Summary
The following table summarizes the key quantitative data for 4-tert-butylbenzenesulfonic
acid.
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Property Value Citation(s)

Chemical Formula C₁₀H₁₄O₃S [1][2][3]

Molecular Weight 214.28 g/mol [1][3]

Appearance White to light yellow solid [2]

Solubility
Soluble in polar solvents such

as water and alcohols.
[2]

Storage Class 11 - Combustible Solids [3]

Incompatible Materials
Strong acids, Strong bases,

Strong oxidizing agents.

Note: Specific permissible exposure limits (PELs) or threshold limit values (TLVs) for 4-tert-
butylbenzenesulfonic acid were not found in the reviewed literature. It is recommended to

handle it with care in a well-ventilated area, following the general safety protocols for corrosive

solids.

Experimental Protocols
2.1. Personal Protective Equipment (PPE)

Before handling 4-tert-butylbenzenesulfonic acid, all personnel must be equipped with the

appropriate PPE.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Use chemical-resistant gloves. Butyl or nitrile gloves are recommended for

handling acids.[4] Always inspect gloves for any signs of degradation or perforation before

use.

Body Protection: A lab coat or chemical-resistant apron should be worn over personal

clothing. For larger quantities or in case of a significant risk of splashing, chemical-resistant

coveralls are recommended.
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Footwear: Closed-toe shoes are required in any laboratory setting where this chemical is

handled.

2.2. Handling Protocol

4-tert-butylbenzenesulfonic acid is a corrosive solid and should be handled with caution.[2]

Preparation:

Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of any dust or vapors.

Have spill control materials, such as a neutralizing agent (sodium bicarbonate) and

absorbent pads, available in the immediate work area.

Dispensing:

When transferring the solid, use a scoop or spatula to avoid direct contact.

Avoid generating dust. If the solid is in a fine powder form, handle it with extra care.

Close the container tightly immediately after use to prevent absorption of moisture and

contamination.

General Precautions:

Avoid contact with skin and eyes.

Do not inhale dust.

Do not eat, drink, or smoke in the area where the chemical is handled or stored.

Wash hands thoroughly after handling.

2.3. Storage Protocol
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Proper storage is essential to maintain the stability of 4-tert-butylbenzenesulfonic acid and to

prevent hazardous situations.

Container: Store in the original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area.[2]

Incompatibilities: Store away from incompatible materials such as strong acids, strong

bases, and oxidizing agents.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

2.4. Spill and Emergency Procedures

In the event of a spill or accidental exposure, follow these procedures immediately.

Small Spill:

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with a neutralizing agent such as sodium

bicarbonate.

Once the fizzing has stopped, carefully scoop the mixture into a designated waste

container.

Clean the spill area with soap and water.

Dispose of the waste according to institutional and local regulations.

Large Spill:

Evacuate the area immediately.

Alert your supervisor and the institutional safety office.

Prevent entry into the affected area.
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Allow trained emergency response personnel to handle the cleanup.

Personnel Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical

attention.

Skin Contact: Immediately flush the affected area with plenty of water for at least 15

minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water and give them a small amount of water to drink. Seek immediate medical attention.

Workflow and Logic Diagrams
The following diagrams illustrate the key workflows for safe handling and emergency

procedures.
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Assess Hazards & Review SDS Don Appropriate PPE Prepare Work Area (Fume Hood, Spill Kit) Retrieve from Storage Weigh/Dispense in Fume Hood Use in Experiment Return to Storage Clean Work Area Remove & Dispose of PPE Properly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-tert-butylbenzenesulfonic acid.
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Caption: Emergency response protocol for a 4-tert-butylbenzenesulfonic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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